2-Chloro-6-methyl-3-nitrobenzoic acid

• CAS No.: 857005-85-7
• Molecular Formula: C8H6ClNO4
• Molecular Weight: 215.59 g/mol
• IUPAC Name: 2-chloro-6-methyl-3-nitrobenzoic acid
• InChI: InChI=1S/C8H6ClNO4/c1-4-2-3-5(10(13)14)7(9)6(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key: ZUZDKCHEDVLZEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)[N+](=O)[O-])Cl)C(=O)O

Description

2-Chloro-6-methyl-3-nitrobenzoic acid is a versatile nitroaromatic compound that serves as a valuable synthetic intermediate in advanced chemical research. Its molecular structure, incorporating both chloro and nitro substituents on the benzoic acid ring, makes it a suitable precursor for nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions, enabling the synthesis of more complex molecules. Researchers utilize this scaffold in the design and development of novel bent-core liquid crystals for applications in electro-optical devices and functional materials . The compound's properties also make it a useful building block in medicinal chemistry for the synthesis of potential pharmacologically active molecules. As a standard in analytical chemistry, it aids in method development and quantification. 2-Chloro-6-methyl-3-nitrobenzoic acid is For Research Use Only. It is not intended for diagnostic or therapeutic uses.

Comparison with Similar Compounds

Structural and Molecular Properties

The table below compares key structural features and molecular parameters of 2-chloro-6-methyl-3-nitrobenzoic acid with its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	CAS Number
2-Chloro-6-methyl-3-nitrobenzoic acid*	C₈H₆ClNO₄	215.59 (calculated)	2-Cl, 3-NO₂, 6-CH₃	Not available
2-Chloro-6-nitrobenzoic acid	C₇H₄ClNO₄	201.56	2-Cl, 6-NO₂	5344-49-0
2-Chloro-3-nitrobenzoic acid	C₇H₄ClNO₄	201.56	2-Cl, 3-NO₂	3970-35-2
2-Chloro-6-methoxy-3-nitrobenzoic acid	C₈H₆ClNO₅	231.59	2-Cl, 3-NO₂, 6-OCH₃	55776-01-7
2-Bromo-6-nitrobenzoic acid	C₇H₄BrNO₄	246.02 (calculated)	2-Br, 6-NO₂	Not available

*Hypothetical data inferred from analogs.

Key Observations:

• Substituent Effects : The methyl group in the target compound introduces steric bulk compared to smaller substituents like hydrogen (in 2-chloro-3-nitrobenzoic acid) or methoxy (in 2-chloro-6-methoxy-3-nitrobenzoic acid). This may influence solubility and reactivity in synthetic pathways .
• Molecular Weight: The methyl group increases the molecular weight by ~14 g/mol compared to non-methylated analogs (e.g., 2-chloro-3-nitrobenzoic acid) .

Acidity and Reactivity

Nitro and chloro groups are electron-withdrawing, enhancing the acidity of the carboxylic acid group. However, the methyl group at position 6 (electron-donating via inductive effects) may slightly reduce acidity compared to analogs with nitro or methoxy groups at the same position. For example:

• 2-Chloro-6-nitrobenzoic acid : The nitro group at position 6 further stabilizes the deprotonated form, increasing acidity (pKa ≈ 1.5–2.0, estimated) .
• 2-Chloro-6-methoxy-3-nitrobenzoic acid : The methoxy group’s resonance donation may counteract the nitro group’s electron withdrawal, leading to moderate acidity (pKa ≈ 2.5–3.0, estimated) .
• Target compound : Predicted pKa ≈ 2.0–2.5 due to competing effects of nitro (electron withdrawal) and methyl (electron donation) .